Cas no 2172025-03-3 (tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate
• CAS No: 2172025-03-3
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 5961828
• PubChem ID: 165591704
• Update Time: 2025-05-19

tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate
• EN300-1643868
• 2172025-03-3

• Inchi： 1S/C13H25N3O3/c1-11(2,3)19-10(17)16-8-12(14,9-16)13(18)4-6-15-7-5-13/h15,18H,4-9,14H2,1-3H3
• InChI Key： NBSKAGOUEQHTCM-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 271.18959167g/mol
• Monoisotopic Mass: 271.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 87.8Ų

Additional information on tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate (CAS No. 2172025-03-3)

The compound tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate (CAS No. 2172025-03-3) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and drug development. This molecule, characterized by its unique azetidine and piperidine moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural features, including the tert-butyl carbamate protecting group and the hydroxypiperidine subunit, make it a versatile building block for medicinal chemistry applications.

In recent years, the demand for nitrogen-containing heterocycles like azetidines and piperidines has surged due to their prevalence in FDA-approved drugs. Researchers are particularly interested in tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate for its potential role in modulating central nervous system (CNS) targets, such as receptors and enzymes implicated in neurodegenerative diseases. The compound's amino and hydroxy functional groups also facilitate further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery campaigns.

The synthesis of tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate typically involves multi-step organic transformations, including Boc protection, reductive amination, and ring-forming reactions. Its CAS No. 2172025-03-3 is frequently searched in chemical databases by synthetic chemists seeking reliable protocols for its preparation. Given the growing emphasis on green chemistry, recent publications have explored catalytic methods to optimize the yield and reduce waste generation during its production.

From a commercial perspective, tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate is often listed by suppliers specializing in pharmaceutical intermediates. Its applications extend beyond CNS drug discovery, with emerging studies highlighting its utility in designing protease inhibitors and kinase modulators. The compound's chiral centers further underscore its relevance in asymmetric synthesis, a hot topic in modern organic chemistry.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the integrity of CAS No. 2172025-03-3 for research use, addressing concerns about batch-to-batch consistency—a common query among procurement specialists. Additionally, its stability under various storage conditions is frequently discussed in online forums dedicated to chemical handling.

In the context of AI-driven drug discovery, tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate has been featured in computational studies predicting novel bioisosteres. Machine learning models trained on scaffold-hopping datasets often reference its framework due to its balanced lipophilicity and hydrogen-bonding capacity. This aligns with industry trends toward fragment-based drug design, where small, rigid heterocycles are prized for their spatial efficiency.

Regulatory considerations for this compound focus on compliance with REACH and GMP guidelines, particularly when used in preclinical development. While not classified as hazardous, proper laboratory safety measures are recommended during handling, as with all fine chemicals. Suppliers typically provide material safety data sheets (MSDS) for CAS No. 2172025-03-3, addressing another frequent search query from EHS (environmental health and safety) professionals.

The future outlook for tert-butyl 3-amino-3-(4-hydroxypiperidin-4-yl)azetidine-1-carboxylate appears promising, with patent literature revealing its incorporation into investigational new drugs targeting G protein-coupled receptors (GPCRs). Its structural complexity continues to inspire synthetic methodologies, particularly in the realm of photocatalysis and electrochemical synthesis—two cutting-edge areas dominating contemporary chemistry discussions.